Cas no 653594-71-9 (Methanesulfonamide,N-[2-[[1,5-dihydro-1-(2-methoxyphenyl)-5-oxo-4H-1,2,4-triazol-4-yl]methyl]phenyl]-1,1,1-trifluoro-)
653594-71-9 structure
Product Name:Methanesulfonamide,N-[2-[[1,5-dihydro-1-(2-methoxyphenyl)-5-oxo-4H-1,2,4-triazol-4-yl]methyl]phenyl]-1,1,1-trifluoro-
CAS No:653594-71-9
MF:C17H15F3N4O4S
MW:428.385612726212
CID:1685497
Update Time:2024-09-03
Methanesulfonamide,N-[2-[[1,5-dihydro-1-(2-methoxyphenyl)-5-oxo-4H-1,2,4-triazol-4-yl]methyl]phenyl]-1,1,1-trifluoro- Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonamide,N-[2-[[1,5-dihydro-1-(2-methoxyphenyl)-5-oxo-4H-1,2,4-triazol-4-yl]methyl]phenyl]-1,1,1-trifluoro-
- Methanesulfonamide, N-[2-[[1,5-dihydro-1-(2-methoxyphenyl)-5-oxo-4H-1,2,4-triazol-4-yl]methyl]phenyl]-1,1,1-trifluoro-
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- Inchi: 1S/C17H15F3N4O4S/c1-28-15-9-5-4-8-14(15)24-16(25)23(11-21-24)10-12-6-2-3-7-13(12)22-29(26,27)17(18,19)20/h2-9,11,22H,10H2,1H3
- InChI Key: GQLBFLDQFPBRFB-UHFFFAOYSA-N
- SMILES: C(F)(F)(F)S(NC1=CC=CC=C1CN1C(=O)N(C2=CC=CC=C2OC)N=C1)(=O)=O
Computed Properties
- Exact Mass: 428.07675
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- Boiling Point: 505.2±60.0 °C(Predicted)
- PSA: 91.31
- pka: 4.37±0.10(Predicted)
Methanesulfonamide,N-[2-[[1,5-dihydro-1-(2-methoxyphenyl)-5-oxo-4H-1,2,4-triazol-4-yl]methyl]phenyl]-1,1,1-trifluoro- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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